Cas no 115491-93-5 (Diallyl pyrocarbonate)

Diallyl pyrocarbonate structure
Diallyl pyrocarbonate structure
Product Name:Diallyl pyrocarbonate
CAS No:115491-93-5
MF:C8H10O5
MW:186.162003040314
MDL:MFCD00077721
CID:132528
PubChem ID:87575371
Update Time:2025-04-19

Diallyl pyrocarbonate Chemical and Physical Properties

Names and Identifiers

    • Dicarbonic acid,C,C'-di-2-propen-1-yl ester
    • Diallyl Dicarbonate
    • Diallyl pyrocarbonate
    • prop-2-enoxycarbonyl prop-2-enyl carbonate
    • Pyrocarbonic Acid Diallyl Ester
    • (Alloc)2O
    • DI-ALLOC
    • (Alloc)2O, Diallyl dicarbonate
    • Diallyl Pyrocarbonate Pyrocarbonic Acid Diallyl Ester
    • Diallyl pyrocarbonate, 97%
    • Bis[(allyloxy)formic]anhydride
    • XVSSGIXTKVRGAR-UHFFFAOYSA-N
    • 6601AH
    • Dicarbonic acid, di-2-propenyl ester
    • Diallyl pyrocarbonate, >=95.0% (T)
    • P1277
    • Di
    • bis(prop-2-en-1-yl) dicarbonate
    • Dicarbonic acid, 1,3-di-2-propen-1-y
    • J-003296
    • SCHEMBL47912
    • Dicarbonic acid, 1,3-di-2-propen-1-yl ester
    • FT-0769298
    • AKOS015836839
    • DTXSID80402700
    • MFCD00077721
    • AS-65806
    • 115491-93-5
    • A11917
    • SY052496
    • MDL: MFCD00077721
    • Inchi: 1S/C8H10O5/c1-3-5-11-7(9)13-8(10)12-6-4-2/h3-4H,1-2,5-6H2
    • InChI Key: XVSSGIXTKVRGAR-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC(=O)OCC=C)CC=C

Computed Properties

  • Exact Mass: 186.05300
  • Monoisotopic Mass: 186.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.121 g/mL at 25 °C(lit.)
  • Boiling Point: 60 °C/0.05 mmHg(lit.)
  • Flash Point: Fahrenheit: 201.2 ° f
    Celsius: 94 ° c
  • Refractive Index: n20/D 1.434(lit.)
    n20/D 1.434
  • PSA: 61.83000
  • LogP: 1.64820
  • Solubility: Not determined

Diallyl pyrocarbonate Security Information

Diallyl pyrocarbonate Pricemore >>

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